- Preparation of azaindole derivatives as inhibitors of Pim kinases useful in treatment of cancer, World Intellectual Property Organization, , ,
Cas no 940948-29-8 (4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine)
940948-29-8 structure
Product Name:4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
CAS No:940948-29-8
MF:C7H4ClIN2
MW:278.47753238678
MDL:MFCD11046228
CID:796709
PubChem ID:45790308
Update Time:2024-10-25
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-iodo-7-azaindole
- 1H-Pyrrolo[2,3-b]pyridine,4-chloro-2-iodo-
- 4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-2-iodo-
- PNYLOXIZBXVOPD-UHFFFAOYSA-N
- CC0223
- VP12923
- PB25337
- ST1090514
- AB0027777
- W9655
- AM20061822
- 948C298
- 4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine (ACI)
- AS-42033
- DTXSID40672265
- AC-28914
- CS-B0490
- DB-049789
- A1-04878
- SCHEMBL2044471
- 940948-29-8
- J-514947
- MFCD11046228
- AKOS015850141
- SY097775
- 4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
-
- MDL: MFCD11046228
- Inchi: 1S/C7H4ClIN2/c8-5-1-2-10-7-4(5)3-6(9)11-7/h1-3H,(H,10,11)
- InChI Key: PNYLOXIZBXVOPD-UHFFFAOYSA-N
- SMILES: ClC1C2=C(NC(=C2)I)N=CC=1
Computed Properties
- Exact Mass: 277.91100
- Monoisotopic Mass: 277.911
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 2.6
Experimental Properties
- Density: 2.156
- Boiling Point: 374 °C at 760 mmHg
- Flash Point: 374 °C at 760 mmHg
- Refractive Index: 1.784
- PSA: 28.68000
- LogP: 2.82090
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY097775-5g |
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine |
940948-29-8 | ≥95% | 5g |
¥5600.00 | 2025-04-11 | |
| Fluorochem | 077121-250mg |
4-Chloro-2-iodo-7-azaindole |
940948-29-8 | 95% | 250mg |
£123.00 | 2022-03-01 | |
| Fluorochem | 077121-1g |
4-Chloro-2-iodo-7-azaindole |
940948-29-8 | 95% | 1g |
£306.00 | 2022-03-01 | |
| Fluorochem | 077121-5g |
4-Chloro-2-iodo-7-azaindole |
940948-29-8 | 95% | 5g |
£920.00 | 2022-03-01 | |
| TRC | C386668-1g |
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine |
940948-29-8 | 1g |
$ 50.00 | 2022-06-06 | ||
| TRC | C386668-5g |
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine |
940948-29-8 | 5g |
$ 65.00 | 2022-06-06 | ||
| TRC | C386668-10g |
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine |
940948-29-8 | 10g |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | OR308046-1g |
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine |
940948-29-8 | 95% | 1g |
£151.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H97910-100mg |
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine |
940948-29-8 | 98% | 100mg |
¥2382.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H97910-1g |
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine |
940948-29-8 | 98% | 1g |
¥6822.0 | 2023-09-07 |
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 2-Bromo-1,3,2-benzodioxaborole Solvents: Dichloromethane ; 1.5 h, rt
1.2 Reagents: Potassium acetate Solvents: Ethanol ; 24 h, rt
1.2 Reagents: Potassium acetate Solvents: Ethanol ; 24 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ; rt → -25 °C
1.2 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -25 °C; 30 min, -25 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; -25 °C
1.4 Reagents: Sodium tert-butoxide Solvents: 1,4-Dioxane ; 8 h, 80 °C
1.2 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -25 °C; 30 min, -25 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; -25 °C
1.4 Reagents: Sodium tert-butoxide Solvents: 1,4-Dioxane ; 8 h, 80 °C
Reference
- Preparation of alkynyl pyrrolopyridines/azaindoles useful in imaging and in particular for the diagnosis of neuro-degenerative diseases, France, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: 2-Bromo-1,3,2-benzodioxaborole Solvents: Dichloromethane
1.2 Reagents: Sodium hydroxide
1.2 Reagents: Sodium hydroxide
Reference
- Discovery of N-substituted 7-azaindoles as PIM1 kinase inhibitors - Part I, Bioorganic & Medicinal Chemistry Letters, 2017, 27(20), 4730-4734
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran ; 30 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Preparation of pyrrolo[2,3-b]pyridines as inhibitors of kinases for the treatment of cancer, United States, , ,
Production Method 5
Reaction Conditions
Reference
- Preparation of pyrrolo[2,3-b]pyridines as inhibitors of kinases for the treatment of cancer, World Intellectual Property Organization, , ,
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Raw materials
- 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-2-iodo-1-[(2-iodophenyl)sulfonyl]-
- 1-(benzenesulfonyl)-4-chloro-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-2-iodo-1-(methoxymethyl)-
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Preparation Products
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
940948-29-8 (4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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